Cas no 1822464-98-1 (Phenylalanine, 2-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester)

• Product Name: Phenylalanine, 2-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester
• CAS No: 1822464-98-1
• MF: C₁₅H₂₂N₂O₅
• MW: 310.345584392548
• MDL: MFCD30180488
• CID: 5241676
• PubChem ID: 74420504
• Update Time: 2025-10-05

Phenylalanine, 2-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Phenylalanine, 2-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester

• MDL： MFCD30180488
• Inchi： 1S/C15H22N2O5/c1-15(2,3)22-14(20)17-11(13(19)21-4)12(18)9-7-5-6-8-10(9)16/h5-8,11-12,18H,16H2,1-4H3,(H,17,20)
• InChI Key： DFHJCDNYIIKDMI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1N)(O)C(C(=O)OC)NC(=O)OC(C)(C)C

Additional information on Phenylalanine, 2-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester

Phenylalanine, 2-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester: A Comprehensive Overview

Phenylalanine, 2-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester is a complex organic compound with the CAS Registry Number 1822464-98-1. This compound is a derivative of phenylalanine, an essential amino acid that plays a critical role in various biological processes. The presence of the methyl ester group and the N-[(1,1-dimethylethoxy)carbonyl] substituent makes this compound unique and valuable in both academic and industrial applications.

The chemical structure of Phenylalanine, 2-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester is characterized by a phenyl group attached to an alanine backbone. The β-hydroxy group introduces hydroxyl functionality, while the N-[(1,1-dimethylethoxy)carbonyl] substituent adds a protective carbamate group. This combination of functional groups makes the compound highly versatile in chemical synthesis and biochemical studies.

Recent advancements in chemical synthesis have enabled the efficient production of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These methods have significantly improved the yield and purity of Phenylalanine, 2-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester, making it more accessible for research and development purposes.

In terms of biological applications, this compound has shown promise in the field of drug discovery. Its structure allows for potential interactions with various biological targets, including enzymes and receptors. For instance, studies have demonstrated its ability to modulate enzyme activity through competitive inhibition or allosteric regulation.

The methyl ester group in this compound is particularly significant as it enhances its stability under physiological conditions. This feature makes it an ideal candidate for use in pharmaceutical formulations where stability is a critical factor. Additionally, the N-[(1,1-dimethylethoxy)carbonyl] group provides protection during synthetic steps, ensuring that the compound retains its functional integrity throughout the manufacturing process.

From a structural standpoint, the presence of both hydrophilic and hydrophobic groups in Phenylalanine, 2-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester contributes to its amphipathic nature. This property is advantageous in various applications such as emulsion stabilization and drug delivery systems.

Recent research has also explored the use of this compound in peptide synthesis. Its unique functional groups allow for selective protection and deprotection strategies during peptide assembly. This capability has led to its adoption in the synthesis of complex peptide sequences with high precision.

In conclusion, Phenylalanine, 2-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester (CAS No: 1822464-98-1) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique chemical structure and functional groups make it a valuable tool in areas ranging from drug discovery to peptide synthesis.